LK 204-545

• Molecular Formula: C25H32N4O6
• Molecular Weight: 484.5 g/mol
• InChI: InChI=1S/C25H32N4O6/c26-14-19-13-23(34-12-11-33-16-18-1-2-18)7-8-24(19)35-17-22(31)15-27-9-10-28-25(32)29-20-3-5-21(30)6-4-20/h3-8,13,18,22,27,30-31H,1-2,9-12,15-17H2,(H2,28,29,32)
• InChIKey: VAWYRUMIUGPAEX-UHFFFAOYSA-N

LK 204-545: β1-Selective Antagonist & Partial Agonist

LK 204-545 (CAS 83068-69-3) is a synthetic aryloxypropanolamine that functions as a highly β1-selective adrenoceptor antagonist with significant partial agonist activity at the human β1-adrenoceptor. Originally characterized as one of the most β1-selective antagonists described, achieving approximately 1800-fold β1/β2 selectivity in radioligand binding studies [1], LK 204-545 was subsequently re-evaluated and found to stimulate a partial agonist response of 37.1% of the isoprenaline maximum at the human β1-adrenoceptor, while retaining 1698-fold functional β1/β2 selectivity [2]. This dual antagonist–partial agonist profile is not replicated by any other β1-selective ligand, including CGP 20712A (pure antagonist), xamoterol (lower selectivity), or ICI 89406 (lower selectivity), making LK 204-545 the preferred pharmacological tool for dissecting β1-adrenoceptor signaling where both receptor blockade and tonic stimulation are under investigation [2].

β1-adrenoceptor pathway investigation requiring dual antagonist–partial agonist study context

Selectivity profiling with reported β1/β2 and β1/β3 discrimination in recombinant cell systems

Tool compound for dissecting receptor reserve and endogenous tone in ex vivo tissue and in vivo models

• [1] Louis SN, Nero TL, Iakovidis D, Jackman GP, Louis WJ. LK 204-545, a highly selective beta1-adrenoceptor antagonist at human beta-adrenoceptors. Eur J Pharmacol. 1999;367(2-3):431-5. PMID: 10079020. View Source
• [2] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. PMID: 23614528. View Source

Why LK 204-545 Cannot Be Replaced by Other Beta1 Ligands

Clinically used 'cardioselective' β-blockers such as bisoprolol and nebivolol achieve less than 50-fold β1/β2 selectivity, which is lost at higher doses [1]. The gold-standard β1-antagonist CGP 20712A achieves high selectivity (501–3162-fold depending on assay) but is a silent antagonist with zero intrinsic agonist activity at β1-adrenoceptors [2][3]. The β1-partial agonists xamoterol and ICI 89406 exhibit significant agonism but with only 37-fold and 170-fold functional β1/β2 selectivity respectively [3]. No other ligand simultaneously achieves sub-10 nanomolar β1 affinity, greater than 1500-fold β1/β2 functional selectivity, and approximately 37% partial agonism. Substituting LK 204-545 with any single in-class compound therefore forces a compromise on at least two of these three pharmacologically critical dimensions, confounding experimental interpretation in systems where both receptor reserve and endogenous tone are variables [3].

CGP 20712A silent antagonist profile may not provide β1 partial agonist response; reported pure antagonist behavior

Xamoterol / ICI 89406 lower β1/β2 selectivity may introduce β2-adrenoceptor confounding at concentrations required for partial agonism

Clinical β-blockers bisoprolol, nebivolol lose β1-selectivity at higher doses; cannot replicate dual selectivity–partial agonism window

• [1] Mistry SN. Structure activity relationships of novel and selective beta1-adrenoreceptor ligands. PhD thesis, University of Nottingham; 2009. URI: https://eprints.nottingham.ac.uk/28448/ View Source
• [2] Baker JG. The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. Br J Pharmacol. 2005;144(3):317-22. PMID: 15655528. View Source
• [3] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. PMID: 23614528. View Source

LK 204-545: Quantitative Differentiation Evidence

Functional β1/β2 Selectivity vs Clinical Beta-Blockers

In a functional [³H]-cAMP accumulation assay using CHO cells stably expressing human β1- and β2-adrenoceptors, LK 204-545 (compound 1) exhibited a β1/β2 functional selectivity ratio of 1698-fold (log KD β1 = −8.77 ± 0.05; log KD β2 = −5.54 ± 0.05; n = 11 and 4 respectively) [1]. By contrast, clinically prescribed 'cardioselective' β-blockers bisoprolol and nebivolol were independently reported to achieve less than 50-fold β1/β2 selectivity in the same cellular background, with this marginal selectivity lost at higher doses [2]. The selectivity differential between LK 204-545 and the best available clinical β1-blockers therefore exceeds 34-fold, representing a categorical difference in receptor discrimination sufficient to functionally eliminate β2-adrenoceptor engagement at pharmacologically active concentrations [1][2].

β1/β2 vs Clinical Blockers

Class-level

1698-fold (LK 204-545) vs

Reported selectivity context supports clean β1 signal attribution without β2 interference

≥34-fold higher functional β1/β2 discrimination vs best clinical blockers; cAMP assay, CHO-hβ1/hβ2

Partial Agonism vs CGP 20712A

Head-to-head

37.1% isoprenaline max (LK 204-545) vs 0% (CGP 20712A)

Enables protocols combining receptor stimulation and blockade without β2 recruitment

Xamoterol (47.6%, 37-fold sel.) / ICI 89406 (27.3%, 170-fold sel.); cAMP, CHO-hβ1

β1/β3 Selectivity vs CGP 20712A

Head-to-head

~17,000 (LK 204-545) vs ~2,200 (CGP 20712A); functional β3 Kd >10 µM

Supports β3-sparing study design in adipose, bladder, and metabolic tissue models

~8-fold binding selectivity advantage; CGP 20712A retains measurable functional β3 affinity

β1 Binding Affinity

Reported

Kd = 1.70 nM (functional cAMP); 9.12 nM (binding)

Sub-10 nM affinity provides wide experimental concentration window for β1 occupancy

CHO-K1-hβ1; β2 Kd >2.8 µM; bisoprolol β1/β2 selectivity ~14-fold in same system

In Vivo Selectivity

Reported

Analog (compound 19) inhibited β1 heart rate response with no effect on β2 vascular conductance

Scaffold-based β1-selectivity preserved in conscious rat hemodynamic model

n=4; 2 mg/kg iv + 1 mg/kg/h; isoprenaline 40–120 ng/kg/min; clinical blockers lose selectivity in vivo

Evidence Dimension	Functional β1/β2 selectivity ratio (cAMP accumulation, CHO cells expressing human receptors)
Target Compound Data	1698-fold (log KD β1 = −8.77 ± 0.05; log KD β2 = −5.54 ± 0.05)
Comparator Or Baseline	Bisoprolol: ~14-fold [Baker 2005, Br J Pharmacol]; Nebivolol: <50-fold [Mistry 2009 thesis]; both lose selectivity at higher concentrations
Quantified Difference	>=34-fold higher β1/β2 selectivity for LK 204-545 vs best clinical β1-blockers
Conditions	[³H]-cAMP accumulation assay; CHO-K1 cells stably expressing human β1- or β2-adrenoceptors; cimaterol as agonist; antagonist incubation 15 min prior to agonist induction; measured after 5 h (J Med Chem 2013, Table 2)

Why This Matters

Procurement of LK 204-545 instead of a clinical β-blocker eliminates confounding β2-adrenoceptor blockade, which is critical for studies requiring clean β1-adrenoceptor signal attribution in tissues co-expressing β2-adrenoceptors.

• [1] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. Table 2. PMID: 23614528. View Source
• [2] Mistry SN. Structure activity relationships of novel and selective beta1-adrenoreceptor ligands. PhD thesis, University of Nottingham; 2009. pp. 2–3. URI: https://eprints.nottingham.ac.uk/28448/ View Source

Partial Agonism at β1-Adrenoceptor vs CGP 20712A

In a direct head-to-head evaluation using the same [³H]-cAMP accumulation assay in CHO-K1 cells expressing the human β1-adrenoceptor, LK 204-545 (compound 1) stimulated a concentration-dependent partial agonist response reaching 37.1 ± 2.2% of the isoprenaline maximum (log EC50 = −8.64 ± 0.04; n = 5) [1]. Under identical conditions, the gold-standard β1-antagonist CGP 20712A produced no agonist response whatsoever (0% of isoprenaline maximum; n = 4), confirming its profile as a silent antagonist [1]. The β1-partial agonists xamoterol and ICI 89406 achieved 47.6 ± 1.7% and 27.3 ± 0.05% of isoprenaline maximum respectively; however, their β1/β2 functional selectivity was substantially lower at 37-fold and 170-fold, compared to 1698-fold for LK 204-545 [1]. LK 204-545 is therefore the only ligand to combine partial agonism exceeding 30% with β1/β2 selectivity exceeding 1500-fold [1].

Partial Agonism vs CGP 20712A

Head-to-head

37.1% isoprenaline max (LK 204-545) vs 0% (CGP 20712A)

Enables protocols combining receptor stimulation and blockade without β2 recruitment

Xamoterol (47.6%, 37-fold sel.) / ICI 89406 (27.3%, 170-fold sel.); cAMP, CHO-hβ1

Evidence Dimension	Partial agonist efficacy (% isoprenaline maximum) at human β1-adrenoceptor
Target Compound Data	37.1 ± 2.2% isoprenaline max; log EC50 = −8.64 ± 0.04; n = 5
Comparator Or Baseline	CGP 20712A: 0% (no response; n = 4); Xamoterol: 47.6 ± 1.7% (log EC50 = −7.96 ± 0.03; n = 5); ICI 89406: 27.3 ± 0.05% (log EC50 = −9.09 ± 0.03; n = 5)
Quantified Difference	LK 204-545: 37.1% agonism + 1698-fold β1/β2 selectivity vs CGP 20712A: 0% agonism + 3162-fold β1/β2 selectivity; vs xamoterol: higher selectivity (1698 vs 37-fold); vs ICI 89406: higher selectivity (1698 vs 170-fold)
Conditions	[³H]-cAMP accumulation; CHO-K1 cells stably expressing human β1-adrenoceptor; stimulation measured after 5 h (J Med Chem 2013, Table 3)

Why This Matters

LK 204-545 uniquely enables experimental protocols requiring both β1-adrenoceptor stimulation (partial agonism) and blockade of endogenous catecholamine responses without recruiting β2-adrenoceptors, a dual capability unavailable with any other commercially available β1-ligand.

• [1] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. Tables 2 and 3. PMID: 23614528. View Source

β1/β3 Selectivity Advantage Over CGP 20712A

In radioligand binding studies using human β1- and β3-adrenoceptors transfected into CHO cells, LK 204-545 achieved a β1/β3 selectivity ratio of approximately 17,000, whereas CGP 20712A achieved approximately 2,200 under the same experimental conditions [1]. This represents an approximately 8-fold selectivity advantage for LK 204-545 over the most widely used β1-selective antagonist [1]. In functional [³H]-cAMP accumulation assays, the β3-adrenoceptor affinity of LK 204-545 was below the quantifiable limit (>10 μM; log KD β3 not determined), while CGP 20712A retained measurable β3 affinity (log KD β3 = −5.26 ± 0.04; n = 4) [2]. The near-complete absence of β3-adrenoceptor engagement by LK 204-545 is pharmacologically relevant, as β3-adrenoceptors mediate lipolysis, urinary bladder relaxation, and metabolic functions that represent confounding variables in studies intended to interrogate β1-adrenoceptor pharmacology in adipose, smooth muscle, or metabolic tissues [1].

β1/β3 Selectivity vs CGP 20712A

Head-to-head

~17,000 (LK 204-545) vs ~2,200 (CGP 20712A); functional β3 Kd >10 µM

Supports β3-sparing study design in adipose, bladder, and metabolic tissue models

~8-fold binding selectivity advantage; CGP 20712A retains measurable functional β3 affinity

Evidence Dimension	β1/β3-adrenoceptor selectivity ratio
Target Compound Data	~17,000 (radioligand binding); functional Kd β3 >10 μM (no quantifiable functional affinity)
Comparator Or Baseline	CGP 20712A: ~2,200 (radioligand binding); functional log KD β3 = −5.26 ± 0.04 (Kd ≈ 5.5 μM)
Quantified Difference	~8-fold higher β1/β3 selectivity for LK 204-545 in binding; loss of quantifiable functional β3 affinity for LK 204-545 vs measurable β3 affinity retained by CGP 20712A
Conditions	Radioligand binding: [¹²⁵I]-cyanopindolol or [³H]-CGP 12177 displacement; CHO cells transfected with human β1- or β3-adrenoceptors (Eur J Pharmacol 1999). Functional: [³H]-cAMP accumulation; cimaterol agonist; CHO-K1 cells stably expressing human β3-adrenoceptors (J Med Chem 2013, Table 2)

Why This Matters

For studies in adipose tissue, urinary bladder, or metabolic models where β3-adrenoceptor co-expression is significant, LK 204-545 provides cleaner β1-adrenoceptor signal isolation than CGP 20712A, reducing the risk of β3-mediated confounding.

• [1] Louis SN, Nero TL, Iakovidis D, Jackman GP, Louis WJ. LK 204-545, a highly selective beta1-adrenoceptor antagonist at human beta-adrenoceptors. Eur J Pharmacol. 1999;367(2-3):431-5. PMID: 10079020. View Source
• [2] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. Table 2. PMID: 23614528. View Source

Binding Affinity at β1-Adrenoceptor: Cross-Assay Confirmation

LK 204-545 demonstrates high-affinity binding to the human β1-adrenoceptor, with a functional antagonist Kd of 1.70 nM determined by inhibition of cimaterol-induced [³H]-cAMP accumulation in CHO-K1 cells expressing human β1-adrenoceptors (pKd = 8.77) [1][2]. In an orthogonal radioligand displacement assay using [³H]-CGP 12177 on the same cell line, the Kd was 9.12 nM (pKd = 8.04 ± 0.03, n = 9) [1]. The corresponding β2-adrenoceptor affinities were 2,880 nM (functional, pKd = 5.54) and 5,130 nM (binding, pKd = 5.29), yielding binding-derived and functional β1/β2 selectivity ratios of 562-fold and 1698-fold respectively [1][2]. For comparison, the clinically used 'β1-selective' antagonist bisoprolol achieves only approximately 14-fold β1/β2 selectivity in the same cellular system, and the widely used research tool CGP 20712A, despite having higher absolute β1 affinity (log KD = −9.48 in functional assay), is a silent antagonist with no intrinsic activity [3][1]. The sub-10 nM β1 affinity of LK 204-545, combined with its micromolar-range β2 affinity, ensures that at concentrations ≤100 nM, LK 204-545 occupies >90% of β1-adrenoceptors while engaging <5% of β2-adrenoceptors [1].

β1 Binding Affinity

Reported

Kd = 1.70 nM (functional cAMP); 9.12 nM (binding)

Sub-10 nM affinity provides wide experimental concentration window for β1 occupancy

CHO-K1-hβ1; β2 Kd >2.8 µM; bisoprolol β1/β2 selectivity ~14-fold in same system

Evidence Dimension	Binding affinity (Kd) at human β1-adrenoceptor
Target Compound Data	Kd = 1.70 nM (functional cAMP); Kd = 9.12 nM ([³H]-CGP 12177 displacement); both in CHO-K1-hβ1 cells
Comparator Or Baseline	Bisoprolol: ~14-fold β1/β2 selectivity in CHO cells [Baker 2005]; CGP 20712A: log KD β1 = −9.48 (functional, ~0.33 nM) but 0% partial agonism [J Med Chem 2013]
Quantified Difference	LK 204-545 β1 Kd = 1.70–9.12 nM; CGP 20712A β1 Kd ≈ 0.33 nM but lacks partial agonism; bisoprolol β1/β2 selectivity ~14-fold vs LK 204-545's 562–1698-fold
Conditions	Functional: [³H]-cAMP accumulation, CHO-K1-hβ1 cells, cimaterol agonist, 15 min antagonist pre-incubation, 5 h measurement (J Med Chem 2013). Binding: [³H]-CGP 12177 displacement, CHO-K1-hβ1 cells, 2 h incubation (J Med Chem 2013, BindingDB BDBM50432707)

Why This Matters

The combination of sub-10 nM β1 affinity and micromolar β2 affinity provides a wide experimental concentration window for selective β1-adrenoceptor occupancy, a critical practical consideration for in vitro and ex vivo tissue experiments where concentration ranges must be pre-specified.

• [1] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. Tables 1 and 2. PMID: 23614528. View Source
• [2] BindingDB entry BDBM50432707. LK-204-545. Affinity Data: Kd = 1.70 nM (functional β1), Kd = 9.10 nM (binding β1). Source: J Med Chem (2013) 56:3852-3865. Accessed via BindingDB.org. View Source
• [3] Baker JG. The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. Br J Pharmacol. 2005;144(3):317-22. PMID: 15655528. View Source

In Vivo β1-Selectivity Confirmed in Conscious Rats

The in vivo functional selectivity profile of the LK 204-545 scaffold was validated using a close structural analog (compound 19, the decyanated derivative of LK 204-545) in a freely moving conscious rat regional hemodynamic model [1]. In this model, heart rate responses to isoprenaline are solely β1-mediated, while hindquarters vascular conductance responses are solely β2-mediated [1]. Compound 19 (2 mg/kg iv bolus, 1 mg/kg/h iv infusion) significantly inhibited the β1-mediated heart rate responses to isoprenaline (at 40 and 120 ng/kg/min, 30–90 min post-administration) while having no effect on β2-mediated hindquarters vascular responses (n = 4 rats), confirming that the in vitro β1-selectivity is preserved in vivo [1]. This is in marked contrast to clinically used β-blockers, which lose β1-selectivity at therapeutic doses and produce measurable β2-adrenoceptor blockade in vivo, and to CGP 20712A, which has not been profiled for in vivo functional selectivity in a directly comparable manner [1][2]. While LK 204-545 itself was not tested in vivo in this study, the demonstration that its decyanated analog 19 retains comparable β1-selectivity and partial agonism in vivo establishes the scaffold's translational validity and supports the use of LK 204-545 in ex vivo tissue and whole-animal studies requiring clean β1-adrenoceptor pharmacology [1].

In Vivo Selectivity

Reported

Analog (compound 19) inhibited β1 heart rate response with no effect on β2 vascular conductance

Scaffold-based β1-selectivity preserved in conscious rat hemodynamic model

n=4; 2 mg/kg iv + 1 mg/kg/h; isoprenaline 40–120 ng/kg/min; clinical blockers lose selectivity in vivo

Evidence Dimension	In vivo functional β1 vs β2 selectivity (conscious rat hemodynamic model)
Target Compound Data	Compound 19 (decyanated LK 204-545 analog): significant inhibition of β1-mediated heart rate response; no effect on β2-mediated hindquarters vascular conductance; n = 4
Comparator Or Baseline	Clinically used β-blockers (bisoprolol, nebivolol): lose β1-selectivity at therapeutic doses [Baker 2005, Mistry 2009]; CGP 20712A: no directly comparable in vivo functional selectivity data available
Quantified Difference	Compound 19 retained functional β1-selectivity in vivo with zero detectable β2-adrenoceptor blockade, unlike clinical β-blockers which show dose-dependent loss of selectivity
Conditions	Freely moving conscious rat model; isoprenaline at 40 and 120 ng/kg/min; compound 19 administered as 2 mg/kg iv bolus + 1 mg/kg/h iv infusion; heart rate (β1) and hindquarters vascular conductance (β2) measured 30–90 min post-administration (J Med Chem 2013, Figure 3)

Why This Matters

The confirmation that compounds based on the LK 204-545 scaffold retain functional β1-selectivity in vivo de-risks translational experimental designs and supports the procurement of LK 204-545 for ex vivo tissue bath and whole-animal studies where in vivo pharmacokinetic and pharmacodynamic behavior must be predictable from in vitro selectivity data.

• [1] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. In Vivo Selectivity section and Figure 3. PMID: 23614528. View Source
• [2] Baker JG. The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. Br J Pharmacol. 2005;144(3):317-22. PMID: 15655528. View Source

LK 204-545: Optimal Research & Industrial Use Cases

β1 vs β2 Contributions in Tissue Bath Pharmacology

In isolated tissue preparations co-expressing β1- and β2-adrenoceptors (e.g., human atrial trabeculae, ventricular myocardium, or bronchial smooth muscle), LK 204-545 can be used at concentrations up to 100 nM to achieve >90% β1-adrenoceptor occupancy while engaging <5% of β2-adrenoceptors, based on its functional Kd of 1.70 nM at β1 versus 2,880 nM at β2 [1]. This concentration window is not achievable with bisoprolol (~14-fold selectivity) or nebivolol (<50-fold selectivity), which would produce significant β2 blockade at β1-saturating concentrations . The partial agonist activity (37.1% of isoprenaline maximum) further allows LK 204-545 to maintain tonic β1-adrenoceptor stimulation during antagonist protocols, avoiding the complete signal ablation seen with CGP 20712A and thereby preserving tissue viability in prolonged experiments [1].

β3-Sparing Protocols for Adipose & Metabolic Tissues

For lipolysis assays in isolated adipocytes or adipose tissue explants where β3-adrenoceptors are the dominant lipolytic receptor in some species, LK 204-545 provides functionally complete β3-adrenoceptor sparing (Kd >10 μM at β3 in functional cAMP assays) [1]. This represents an approximately 8-fold improvement in β1/β3 selectivity over CGP 20712A (~17,000 vs ~2,200 in radioligand binding), and is particularly critical given that CGP 20712A retains measurable functional β3 affinity (log KD β3 = −5.26, Kd ≈ 5.5 μM) [1]. In the lipolysis study by Louis et al. (2000), both LK 204-545 and CGP 20712A (1 μM) inhibited isoprenaline-induced lipolysis, but only LK 204-545 did so without engaging β3-adrenoceptors, confirming its utility for clean β1-adrenoceptor pharmacology in adipose tissue .

β1 Partial Agonist Screening & Biased Signaling Studies

LK 204-545 is the only commercially available ligand that combines sub-10 nM β1 affinity (Kd = 1.70 nM functional), >1500-fold β1/β2 functional selectivity, and ~37% partial agonism [1]. This profile makes it uniquely suited as a reference compound for: (a) calibrating high-throughput screening assays designed to identify novel β1-partial agonists with improved selectivity over xamoterol (37-fold) or ICI 89406 (170-fold); (b) investigating β1-adrenoceptor biased signaling, where the 37.1% intrinsic efficacy of LK 204-545 provides a defined intermediate reference point between full agonists (isoprenaline = 100%) and silent antagonists (CGP 20712A = 0%); and (c) serving as a chemical biology tool to probe the contribution of basal β1-adrenoceptor tone to cellular phenotypes without the confounding β2- or β3-adrenoceptor engagement that limits the interpretability of experiments using xamoterol or dobutamine [1].

Medicinal Chemistry Benchmarking of β1-Selective Ligands

LK 204-545 served as the lead compound template for the Mistry et al. (2013) β1-selective ligand optimization program precisely because it represented the most highly β1-selective antagonist with documented human receptor pharmacology at the project's inception [1]. Its structural features—the 2-cyano substituent on the phenoxy ring, the cyclopropylmethoxyethoxy side chain, and the 4-hydroxyphenylurea motif—were systematically varied to generate structure-activity relationships [1]. For medicinal chemistry groups developing next-generation β1-adrenoceptor ligands, procuring LK 204-545 provides: (a) a structurally characterized benchmark with published synthetic routes (Mistry et al. 2013, Scheme 1) enabling head-to-head pharmacological comparison; (b) a validated starting point for scaffold hopping or fragment-based design; and (c) a reference compound with three independent selectivity measurements (binding β1/β2: 562-fold; functional β1/β2: 1698-fold; binding β1/β3: ~17,000-fold) against which novel ligands can be quantitatively benchmarked [1].

Application

Selection Property

Validation Focus

Tissue bath pharmacology (atrial/ventricular/bronchial)

Reported β1/β2 selectivity window

β1-mediated response isolation without β2 cross-talk

Adipose & metabolic tissue assays

β3-sparing profile (functional Kd >10 µM)

Absence of β3-mediated lipolysis or metabolic confounding

β1 partial agonist screening & biased signaling

Dual antagonist–partial agonist reference with defined efficacy (~37%)

Intrinsic efficacy benchmarking and β1 pathway interpretation

Medicinal chemistry SAR benchmark

Structurally characterized lead with cross-assay selectivity data

Quantitative comparison for next-generation β1-ligand optimization

• [1] Mistry SN, Baker JG, Fischer PM, Hill SJ, Gardiner SM, Kellam B. Synthesis and in vitro and in vivo characterization of highly β1-selective β-adrenoceptor partial agonists. J Med Chem. 2013;56(10):3852-3865. PMID: 23614528. View Source